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Compound of Interest

Compound Name: Acetophenone oxime

Cat. No.: B1294928

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety, handling, and toxicological
profile of acetophenone oxime. The information is intended to guide researchers, scientists,
and drug development professionals in the safe and effective use of this compound in a
laboratory setting. All available quantitative data has been summarized in tabular format for
clarity and ease of comparison. Detailed experimental protocols for key toxicological
assessments are provided, based on established guidelines.

~hemical Identificati | Physical F .

Identifier Value

Chemical Name Acetophenone oxime

Synonyms 1-Phenylethan-1-one oxime

CAS Number 613-91-2

Molecular Formula CsHaNO

Molecular Weight 135.17 g/mol

Appearance White to cream crystalline powder
Melting Point 58-60 °C[1]

Solubility Practically insoluble in water[2]
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Hazard Identification and Classification

Acetophenone oxime is classified as harmful if swallowed and causes serious eye damage.[2]

[31[4]

GHS Hazard Statements:

o H302: Harmful if swallowed[2][3][4]

o H318: Causes serious eye damage[2][3][4]

GHS Precautionary Statements:

e P264: Wash skin thoroughly after handling.[2][3]

e P270: Do not eat, drink or smoke when using this product.[2][3]

e P280: Wear protective gloves/protective clothing/eye protection/face protection.[2][3][5]
e P301+P312: IF SWALLOWED: Call a POISON CENTER/doctor if you feel unwell.[3]

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[3][5]

e P310: Immediately call a POISON CENTER or doctor.[3][5]
e P330: Rinse mouth.[2][3]

e P501: Dispose of contents/container to an approved waste disposal plant.[2][3][5]

Toxicological Data

The toxicological data for acetophenone oxime is limited. The available quantitative and
gualitative data are summarized below.

: Toxici

Route Species Test Result Reference

Oral Mouse LD50 2 g/kg (1121161071
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Skin Corrosionl/irritation

Species Result Reference

) May cause skin irritation.[1][5]
Rabbit 8] [1][5][8]

Serious Eye Damage/Eye Irritation

| Species | Result | Reference | | :--- | :--- | :--- | :--- | | Rabbit | Causes serious eye damage.[2]
[3][4] May cause eye irritation.[1][8] [[1][2][3][4][8] |

Carcinogenicity, Mutagenicity, and Reproductive
Toxicity

There is no data available on the carcinogenicity, mutagenicity, or reproductive toxicity of
acetophenone oxime.[2][3][6]

Experimental Protocols

Detailed methodologies for key toxicological assessments are outlined below. These protocols
are based on internationally recognized guidelines.

Acute Oral Toxicity - Median Lethal Dose (LD50)

While the specific study details for the reported LD50 of acetophenone oxime in mice are not
available, a typical acute oral toxicity study would follow a protocol similar to the OECD
Guideline 423 (Acute Toxic Class Method).

Objective: To determine the median lethal dose (LD50) of a substance after a single oral
administration.

Species: Mouse (as reported in the available data).
Methodology:

» Animal Selection: Healthy, young adult mice of a single sex are used.
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» Housing and Acclimatization: Animals are housed in appropriate conditions with controlled
temperature, humidity, and light-dark cycles. They are acclimatized to the laboratory

conditions before the study.
» Dose Preparation: The test substance is prepared in a suitable vehicle.

o Administration: A single dose of the test substance is administered by oral gavage to a small
group of animals (typically 3).

» Observation: Animals are observed for mortality, clinical signs of toxicity, and changes in
body weight at specified intervals for at least 14 days.

o Stepwise Procedure: Based on the outcome (mortality or survival) in the first group, the dose
for the next group of animals is adjusted (either increased or decreased). This continues until
the LD50 can be estimated.

» Necropsy: All animals are subjected to a gross necropsy at the end of the observation
period.

Experimental Workflow for Acute Oral Toxicity (LD50) Study
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Animal Selection and Acclimatization

l

Dose Preparation

Oral Gavage Administration (Step 1)

Observation (Mortality, Clinical Signs, Body Weight)

Outcome Assessment

Sufficient data If necessary

LD50 Estimation Adjust Dose for Next Step

Gross Necropsy
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Caption: Workflow for a typical acute oral toxicity (LD50) study.

Acute Dermal Irritation

The following protocol is based on the OECD Guideline 404 for Acute Dermal
Irritation/Corrosion.
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Objective: To assess the potential of a substance to cause skin irritation.

Species: Albino rabbit.

Methodology:

Animal Preparation: A small area of the animal's dorsal skin is clipped free of fur.

o Test Substance Application: A 0.5 g dose of the solid test substance (moistened with a small
amount of a suitable vehicle) is applied to the prepared skin area and covered with a gauze
patch and semi-occlusive dressing.

o Exposure: The dressing is left in place for 4 hours.

» Removal and Observation: After 4 hours, the dressing and any residual test substance are
removed. The skin is examined for signs of erythema (redness) and edema (swelling) at 1,
24, 48, and 72 hours after patch removal.

e Scoring: The severity of the skin reactions is scored according to a standardized grading
system.

Experimental Workflow for Acute Dermal Irritation Study (OECD 404)
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Animal Preparation (Clipping of Fur)

Application of Test Substance (0.5 g)

Semi-Occlusive Dressing (4-hour exposure)

:

Removal of Dressing and Test Substance

Observation and Scoring of Skin Reactions
(1, 24, 48, 72 hours)

Data Analysis and Classification
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Caption: Workflow for an acute dermal irritation study based on OECD 404.

Acute Eye Irritation

The following protocol is based on the OECD Guideline 405 for Acute Eye Irritation/Corrosion.
Objective: To assess the potential of a substance to cause eye irritation or damage.

Species: Albino rabbit.

Methodology:

¢ Animal Selection: Healthy young adult albino rabbits are used.
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¢ Test Substance Instillation: A single dose of the test substance (approximately 0.1 g for
solids) is instilled into the conjunctival sac of one eye of the animal. The other eye serves as
a control.

+ Observation: The eyes are examined for signs of irritation, including redness of the
conjunctiva, swelling (chemosis), and opacity of the cornea at 1, 24, 48, and 72 hours after
instillation.

e Scoring: The severity of the eye reactions is scored according to a standardized grading
system. The reversibility of the effects is also assessed.

Experimental Workflow for Acute Eye Irritation Study (OECD 405)

Animal Selection and Examination

Instillation of Test Substance into Conjunctival Sac

Observation of Eye Reactions
(1, 24, 48, 72 hours)

Scoring of Conjunctiva, Cornea, and Iris

Assessment of Reversibility

Data Analysis and Classification

Click to download full resolution via product page
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Caption: Workflow for an acute eye irritation study based on OECD 405.

Handling and Safety Precautions

Proper handling and safety procedures are essential when working with acetophenone oxime
to minimize exposure and ensure a safe laboratory environment.

Personal Protective Equipment (PPE)

o Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles as
described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or European
Standard EN166.[1][8]

e Hand Protection: Wear appropriate chemical-resistant gloves to prevent skin exposure.[1][8]

o Skin and Body Protection: Wear a laboratory coat and other appropriate protective clothing
to prevent skin exposure.[1][8]

» Respiratory Protection: Use a NIOSH/MSHA or European Standard EN 149 approved
respirator if exposure limits are exceeded or if irritation or other symptoms are experienced,
especially when dusts are generated.[1][8][9]

Engineering Controls

e Use in a well-ventilated area, preferably in a chemical fume hood.[1][5]

o Ensure that eyewash stations and safety showers are readily accessible.[10]

Handling Procedures

e Wash hands thoroughly after handling.[1][5][8]

Avoid contact with eyes, skin, and clothing.[1][5][8]

Do not ingest or inhale.[1][8]

Avoid generation of dusts.[2]

Do not eat, drink, or smoke when using this product.[2][3]
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Storage

Store in a cool, dry, well-ventilated place.[1][5]

Keep the container tightly closed when not in use.[1][8]

Some sources recommend refrigerated storage (below 4°C/39°F).[1][8]

Acetophenone oxime is reported to be air-sensitive; handle under an inert gas and protect
from moisture.[2][9]

Logical Relationship for Safe Handling of Acetophenone Oxime

Risk Assessment

Engineering Controls (Fume Hood) Personal Protective Equipment (PPE) Safe Handling Procedures Emergency Preparedness (Spill Kit, First Aid)

Proper Storage

Click to download full resolution via product page

Caption: Key elements for the safe handling of acetophenone oxime.

First Aid Measures

« If Swallowed: Do NOT induce vomiting. If the victim is conscious and alert, give 2-4 cupfuls
of milk or water. Never give anything by mouth to an unconscious person. Get medical aid
immediately.[1][8]

« If Inhaled: Remove from exposure and move to fresh air immediately. If not breathing, give
artificial respiration. If breathing is difficult, give oxygen. Get medical aid.[1][8]
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e In Case of Skin Contact: Get medical aid. Flush skin with plenty of water for at least 15
minutes while removing contaminated clothing and shoes.[1][5][8]

e In Case of Eye Contact: Get medical aid immediately. Immediately flush eyes with plenty of
water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[1][5][8]

Spill and Disposal Procedures

o Spill Management: In case of a spill, clean it up immediately, observing precautions in the
Protective Equipment section. Sweep up the material and place it into a suitable container
for disposal. Avoid generating dust.[1]

» Disposal: Dispose of waste and contaminated materials in accordance with local, state, and
federal regulations.[5] Do not let the product enter drains.[2]

Stability and Reactivity
o Chemical Stability: Stable under normal temperatures and pressures.[1]
» Conditions to Avoid: Incompatible materials, moisture.[1] The substance is air-sensitive.[2][9]

e Incompatibilities with Other Materials: Strong oxidizing agents, acids, metals, and alkali.[1]

e Hazardous Decomposition Products: Irritating and toxic fumes and gases, including carbon
oxides and nitrogen oxides, may be generated during a fire.[1][5]

e Hazardous Polymerization: Has not been reported.[1]

Disclaimer: This document is intended for informational purposes only and does not constitute
a complete safety and handling guide. Users should consult the specific Safety Data Sheet
(SDS) provided by the supplier for the most current and comprehensive information. A thorough
risk assessment should be conducted before handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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